Cas no 1128-87-6 (1-Piperidin-1-yl-butane-1,3-dione)

1-Piperidin-1-yl-butane-1,3-dione structure
1128-87-6 structure
Product Name:1-Piperidin-1-yl-butane-1,3-dione
CAS No:1128-87-6
MF:C9H15NO2
MW:169.220902681351
CID:144664
PubChem ID:246774
Update Time:2025-04-19

1-Piperidin-1-yl-butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione,1-(1-piperidinyl)-
    • 1-(piperidin-1-yl)butane-1,3-dione
    • 1-piperidin-1-ylbutane-1,3-dione
    • N,N-HEXAMETHYLENEACETOACETAMIDE
    • 1-(3-oxobutanoyl)piperidine
    • 1-(piperidin-1-yl)-butane-1,3-dione
    • 1-Piperidin-1-Yl-Butane-1,3-Dione
    • 1-piperidino-1,3-butanedione
    • AC1L6ITE
    • AC1Q1K1Y
    • AC1Q5K58
    • acetoacetic acid piperidide
    • CTK4A8015
    • KST-1B0119
    • N-(1,3-dioxobutyl)piperidine
    • NSC60270
    • 1128-87-6
    • OVIHQCKYIOKFFX-UHFFFAOYSA-N
    • N-Acetoacetylpiperidin
    • AKOS002666373
    • DTXSID20289315
    • SCHEMBL2413226
    • NSC-60270
    • 1-ACETOACETYLPIPERIDINE
    • 1-Piperidin-1-yl-butane-1,3-dione
    • Inchi: 1S/C9H15NO2/c1-8(11)7-9(12)10-5-3-2-4-6-10/h2-7H2,1H3
    • InChI Key: OVIHQCKYIOKFFX-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)N1CCCCC1

Computed Properties

  • Exact Mass: 169.11035
  • Monoisotopic Mass: 169.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.064
  • Boiling Point: 308.5°C at 760 mmHg
  • Flash Point: 137.4°C
  • Refractive Index: 1.479
  • PSA: 37.38
  • LogP: 0.91590

1-Piperidin-1-yl-butane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P992718-10mg
1-Piperidin-1-yl-butane-1,3-dione
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$ 50.00 2022-06-03
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P992718-50mg
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